Cas no 51446-31-2 (4-Fluoro-3-hydroxybenzoic acid)

• Product Name: 4-Fluoro-3-hydroxybenzoic acid
• CAS No: 51446-31-2
• MF: C₇H₅FO₃
• MW: 156.111205816269
• MDL: MFCD00269641
• CID: 89641
• PubChem ID: 24880609
• Update Time: 2025-06-22

4-Fluoro-3-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-hydroxybenzoic acid
• Benzoic acid, 4-fluoro-3-hydroxy-
• 4-fluoro-3-hydroxy-benzoic acid
• 3-hydroxy-4-fluorobenzoic acid
• QATKOZUHTGAWMG-UHFFFAOYSA-N
• 4-fluoro-3-hydroxybenzoicacid
• PubChem3494
• KSC497O4F
• 4-fluoro-3-hydroxy benzoic acid
• 3-hydroxy-4-fluoro-benzoic acid
• 4-Fluoro-3-hydroxybenzoic acid #
• SCHEMBL383555
• 4-Fluoro-3-hydroxybenzoic acid, 97%
• EN300-91917
• DS-1512
• AB05533
• SY003002
• J-515367
• 3-NitrophenoxyaceticAcid
• CS-W014369
• FT-0618477
• AKOS005259065
• CL8119
• AC-3962
• 51446-31-2
• Z1203161962
• A7585
• FS-1202
• DTXSID90343978
• AMY14607
• AM808193
• MFCD00269641
• STK802221
• DB-011346
• BBL011050

• MDL： MFCD00269641
• Inchi： 1S/C7H5FO3/c8-5-2-1-4(7(10)11)3-6(5)9/h1-3,9H,(H,10,11)
• InChI Key： QATKOZUHTGAWMG-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(=O)O)=CC=1O
• BRN： 2829723

Computed Properties

• Exact Mass: 156.02200
• Monoisotopic Mass: 156.022272
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57.5
• Surface Charge: 0
• Tautomer Count: 3

Experimental Properties

• Color/Form: powder
• Density: 1.492
• Melting Point: 214-218 °C (lit.)
• Boiling Point: 324°Cat760mmHg
• Flash Point: 149.7°C
• PSA: 57.53000
• LogP: 1.22950
• Solubility: Not determined

4-Fluoro-3-hydroxybenzoic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-Fluoro-3-hydroxybenzoic acid

Professional Introduction to 4-Fluoro-3-hydroxybenzoic Acid (CAS No. 51446-31-2)

4-Fluoro-3-hydroxybenzoic acid, with the chemical formula C₇H₅FO₄, is a fluorinated derivative of benzoic acid that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 51446-31-2, possesses unique structural and functional properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both a hydroxyl and a fluoro substituent on the benzene ring imparts distinct reactivity and electronic characteristics, which are leveraged in multiple applications.

The< strong>fluoro group in 4-fluoro-3-hydroxybenzoic acid is known to enhance the metabolic stability and binding affinity of molecules, a property that is highly sought after in drug design. This characteristic has been exploited in the development of novel therapeutic agents targeting various diseases. Recent studies have highlighted its role as a key intermediate in the synthesis of fluorinated analogs of nonsteroidal anti-inflammatory drugs (NSAIDs), where the fluoro substitution improves pharmacokinetic profiles.

In addition to its pharmaceutical applications, 4-fluoro-3-hydroxybenzoic acid has found utility in materials science and agrochemical research. The< strong>hydroxyl group provides opportunities for further functionalization, enabling the synthesis of complex derivatives with tailored properties. For instance, researchers have utilized this compound to develop advanced polymers with enhanced thermal stability and biodegradability, which are crucial for sustainable industrial applications.

One of the most compelling aspects of 4-fluoro-3-hydroxybenzoic acid is its versatility in synthetic chemistry. The combination of the hydroxyl and fluoro groups allows for diverse reaction pathways, including esterification, etherification, and condensation reactions, which are essential for constructing more intricate molecular architectures. This flexibility has made it a preferred choice for chemists working on natural product synthesis and drug discovery.

Recent advancements in computational chemistry have further elucidated the potential of 4-fluoro-3-hydroxybenzoic acid. Molecular modeling studies have demonstrated that this compound can act as a scaffold for designing molecules with improved bioavailability and reduced toxicity. Such insights are critical for optimizing lead compounds during the drug development process, ensuring that final products meet stringent safety and efficacy standards.

The< strong>CAS number 51446-31-2 provides a unique identifier for this compound, facilitating its recognition and use in scientific literature and industrial settings. This standardized nomenclature ensures clarity and precision in communication among researchers, which is essential for collaborative projects spanning multiple disciplines.

In conclusion, 4-fluoro-3-hydroxybenzoic acid represents a fascinating compound with broad applications across pharmaceuticals, materials science, and agrochemicals. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists and researchers working on innovative solutions to global challenges. As research continues to uncover new possibilities, this compound is poised to play an even greater role in advancing scientific knowledge and technological innovation.